N-(3-Cyanothiolan-3-yl)-1-[4-(trifluoromethyl)phenyl]pyrazole-4-carboxamide

• IUPAC Name: N-(3-cyanothiolan-3-yl)-1-[4-(trifluoromethyl)phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H13F3N4OS/c17-16(18,19)12-1-3-13(4-2-12)23-8-11(7-21-23)14(24)22-15(9-20)5-6-25-10-15/h1-4,7-8H,5-6,10H2,(H,22,24)
• InChI Key: YWCOBZWFSRIYOU-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(C#N)NC(=O)C2=CN(N=C2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C16H13F3N4OS
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For instance, the trifluoromethyl group could potentially be introduced using a process known as trifluoromethylation. The cyano group might be introduced through a cyanation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazole ring, for example, is a five-membered ring with two nitrogen atoms. The trifluoromethyl group is a carbon atom bonded to three fluorine atoms and one other carbon atom.

Chemical Reactions Analysis

The chemical reactions that this compound would undergo would depend on the conditions and the reagents present. For example, the trifluoromethyl group is known to undergo various reactions, including nucleophilic substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the trifluoromethyl group could make the compound more lipophilic, which could affect its solubility in different solvents.